2-bromo-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]benzamide

• Molecular Formula: C18H18BrNO3
• Molecular Weight: 376.2 g/mol
• IUPAC Name: 2-bromo-N-[3-(oxolan-2-ylmethoxy)phenyl]benzamide
• InChI: InChI=1S/C18H18BrNO3/c19-17-9-2-1-8-16(17)18(21)20-13-5-3-6-14(11-13)23-12-15-7-4-10-22-15/h1-3,5-6,8-9,11,15H,4,7,10,12H2,(H,20,21)
• InChI Key: QTUDSLGJIGDNCY-UHFFFAOYSA-N
• SMILES: C1CC(OC1)COC2=CC=CC(=C2)NC(=O)C3=CC=CC=C3Br

Description

2-bromo-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]benzamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is commonly referred to as BTF or BTF-1, and it has been found to have a range of interesting properties that make it useful for a variety of applications. In

Mechanism of Action

The mechanism of action of BTF is based on its ability to bind to the sigma-1 receptor and block its activity. This receptor is involved in a range of cellular processes, including calcium signaling and protein folding, and its activity has been linked to a variety of physiological and pathological processes. By blocking the sigma-1 receptor, BTF can be used to investigate the role of this receptor in these processes and potentially identify new therapeutic targets.
Biochemical and Physiological Effects
The biochemical and physiological effects of BTF are primarily related to its ability to block the sigma-1 receptor. Studies have shown that BTF can affect a range of cellular processes, including calcium signaling, protein folding, and mitochondrial function. In addition, BTF has been found to have neuroprotective effects in animal models of stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BTF in lab experiments is its selectivity for the sigma-1 receptor. This allows researchers to investigate the role of this receptor in various processes without affecting other cellular pathways. However, one limitation of using BTF is its relatively low potency, which means that high concentrations of the compound may be required to achieve the desired effect. In addition, the solubility of BTF in water is relatively low, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research on BTF and its potential applications. One area of interest is the role of the sigma-1 receptor in addiction and substance abuse, and BTF could be used to investigate the potential therapeutic benefits of targeting this receptor in these conditions. In addition, BTF has been found to have neuroprotective effects in animal models of stroke and traumatic brain injury, and further research could explore its potential use in treating these conditions. Finally, new synthetic methods for BTF could be developed to improve its yield and purity, making it more accessible for use in scientific research.

Synthesis Methods

The synthesis of BTF involves several steps, starting with the reaction of 3-aminophenol with 2,4-dibromobenzoyl chloride to produce 2-bromo-N-(3-hydroxyphenyl)benzamide. This intermediate is then reacted with tetrahydro-2-furanylmethyl chloride to produce BTF. The yield of this reaction is typically around 50%, and the purity of the final product can be increased through recrystallization.

Scientific Research Applications

BTF has been primarily used in scientific research as a tool for studying the role of the sigma-1 receptor in various physiological and pathological processes. The sigma-1 receptor is a protein that is found in the endoplasmic reticulum of cells, and it has been implicated in a range of functions, including pain perception, addiction, and neuroprotection. BTF is a selective sigma-1 receptor antagonist, which means that it can be used to block the activity of this receptor and investigate its role in these processes.